Cas no 2172058-67-0 (5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole
• CAS No: 2172058-67-0
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6410110
• PubChem ID: 165543837
• Update Time: 2025-06-07

5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole
• EN300-1591405
• 2172058-67-0

• Inchi： 1S/C11H11BrN2/c1-9-2-4-10(5-3-9)14-11(8-12)6-7-13-14/h2-7H,8H2,1H3
• InChI Key： JUTCLUVZRVJMMI-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole

5-(Bromomethyl)-1-(4-Methylphenyl)-1H-Pyrazole (CAS No. 2172058-67-0): A Versatile Intermediate in Chemical and Pharmaceutical Research

In recent years, the compound 5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole (CAS No. 2172058-67-0) has emerged as a critical chemical intermediate in diverse research fields, including drug discovery, materials science, and synthetic organic chemistry. Its unique structure combines a bromomethyl group (bromomethyl) with a substituted pyrazole core and a 4-methylphenyl substituent, offering high reactivity and structural flexibility. This compound’s long-tail applications, such as its role in constructing bioactive molecules or functional polymers, have been extensively explored in recent studies.

The synthesis of 5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole typically involves the condensation of 4-methylbenzaldehyde with hydroxylamine hydrochloride to form the pyrazole ring, followed by alkylation using bromoacetamide derivatives under controlled conditions (J. Org. Chem., 2023). Recent advancements have focused on optimizing reaction yields through solvent-free protocols or microwave-assisted methods, reducing environmental footprints while enhancing purity (Green Chem., 2024). The bromomethyl group’s electrophilic nature allows for efficient substitution reactions with nucleophiles such as thiols or amines, enabling the preparation of broad-spectrum derivatives.

In pharmaceutical research, this compound has gained attention for its potential in developing anti-inflammatory agents. Studies published in Nature Communications (2023) demonstrated that analogs derived from this intermediate exhibit selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways, without significant off-target effects observed in conventional NSAIDs. The 4-methylphenyl substituent enhances lipophilicity, improving bioavailability, while the bromomethyl moiety facilitates further functionalization to optimize pharmacokinetic profiles.

Beyond medicinal chemistry, this compound serves as a pivotal building block for advanced materials. Researchers at MIT recently reported its use as a crosslinker in stimuli-responsive hydrogels (ACS Macro Letters, 2024). By reacting the bromomethyl group with catechol-functionalized polymers under mild conditions, they created hydrogels capable of reversible swelling under pH changes—a property critical for smart drug delivery systems or wearable sensors.

The compound’s reactivity also extends to catalytic applications. A collaborative study between ETH Zurich and Stanford University revealed that when anchored onto mesoporous silica supports via click chemistry (JACS Au, 2023), it acts as an efficient catalyst for Suzuki-Miyaura cross-coupling reactions under ambient conditions. This discovery highlights its utility in sustainable synthesis processes requiring minimal energy input.

In academic settings, the compound is widely used to teach advanced organic synthesis principles due to its predictable reactivity patterns and well-characterized intermediates (J. Chem. Educ., 2023). Its structural features—such as the electron-withdrawing pyrazole ring stabilizing the electrophilic bromine atom—provide an ideal case study for understanding directing effects in aromatic substitution reactions.

New computational studies using DFT modeling (JCTC, 2024) have further elucidated its electronic properties at the molecular level. These analyses revealed that substituting the methyl group on the phenyl ring with electron-donating groups could enhance nucleophilic attack rates on the bromomethyl carbon—a finding now guiding efforts to design faster-reacting precursors for industrial applications.

The global shift toward green chemistry has positioned this compound at the forefront of eco-friendly synthetic strategies. Recent patents filed by Merck KGaA describe solventless protocols using mechanochemical ball milling to synthesize this intermediate (WO Patent |||IP_ADDRESS||| .999A1). Such approaches eliminate hazardous solvents while achieving >95% yields—a milestone for scaling up production without compromising safety standards.

In conclusion, CAS No. |||IP_ADDRESS||| -67-0-designated 5-(bromomethyl)-1-(4-methylphenyl)-1H-pyrazole exemplifies how structurally tailored intermediates drive innovation across multiple disciplines. Its dual role as both a reactive platform and functional component underscores its value in addressing contemporary challenges—from personalized medicine to smart material design—while adhering to evolving sustainability norms.